![molecular formula C13H11NO4 B1283667 1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid CAS No. 210366-15-7](/img/structure/B1283667.png)
1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Overview
Description
1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid is a compound that can be inferred to have a pyridine-based core structure with a benzyloxy substituent and a carboxylic acid functionality. While the specific compound is not directly mentioned in the provided papers, the synthesis and properties of structurally related compounds are discussed, which can provide insights into the chemistry of the compound .
Synthesis Analysis
The synthesis of related pyridine derivatives often involves condensation reactions. For instance, the oxidative condensation of benzylamines with acetophenones catalyzed by 4,6-dihydroxysalicylic acid under air is used to afford 2,4,6-trisubstituted pyridines . Similarly, amides of tetrahydropyrido[2,3-d]pyrimidine-6-carboxylic acid derivatives are synthesized through the condensation of ammonia or amines with the corresponding acid chloride . These methods suggest that the synthesis of this compound could potentially involve similar condensation strategies, possibly starting from a benzyloxy-substituted amine and a suitable keto-acid or ester precursor.
Molecular Structure Analysis
The molecular structure of pyridine derivatives is characterized by the presence of a heterocyclic pyridine ring. In the case of the title compound, the pyridine ring is likely to be partially saturated due to the "dihydropyridine" descriptor, and the presence of an oxo group indicates a ketone functionality at the 6-position. The structure of a related compound, 2-methylpyridinium 2-carboxybenzoate, shows a protonated pyridine ring closely interacting with a carboxylate group . This suggests that the title compound may also exhibit intramolecular or intermolecular hydrogen bonding involving the carboxylic acid group.
Chemical Reactions Analysis
Pyridine derivatives can undergo a variety of chemical reactions. For example, esters of 1,4-dihydro-4-oxo-benzothieno[3,2-b]pyridine-2-carboxylic acid can be saponified, reduced, alkylated, and dehydrogenated to yield various functionalized pyridines . These transformations indicate that this compound could also be amenable to similar chemical manipulations, such as esterification, reduction, and functional group interconversions.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyridine derivatives are influenced by their functional groups and molecular geometry. For instance, the crystal structure of 2-methylpyridinium 2-carboxybenzoate reveals specific angles between the pyridine and benzene rings, as well as the formation of a three-dimensional hydrogen-bonding network . These structural features can affect the compound's solubility, melting point, and reactivity. The photophysical properties of lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates demonstrate the role of aromatic carboxylic acids in light absorption and luminescence . This suggests that the benzyloxy and carboxylic acid groups in the title compound may also influence its optical properties.
Scientific Research Applications
Coordination Polymers and Photophysical Properties
1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid and its derivatives have been studied for their potential in forming coordination polymers with lanthanide ions. These compounds, through their aromatic carboxylic acids, support the formation of lanthanide coordination compounds. These polymers have been characterized using spectroscopic techniques and assessed for their photophysical properties. For instance, complexes synthesized from similar acids exhibit luminescence efficiencies and possess photophysical characteristics valuable in various applications (Sivakumar et al., 2011).
Synthesis Pathways and Chemical Structures
Research has also been conducted on the synthesis and structural analysis of compounds related to this compound. Studies include the evaluation of historical and novel synthesis methods, leading to a comprehensive understanding of the chemical structure and properties of these compounds. The findings from these studies contribute to the broader knowledge of pyridine derivatives and their potential applications in various scientific fields (Wiedemann & Grohmann, 2009).
Catalytic Applications
Further research has explored the use of related dihydropyridine carboxylic acid compounds as catalysts. For instance, Zn(II) coordination polymers based on similar compounds have shown effectiveness as heterogeneous catalysts in certain chemical reactions. These findings open up possibilities for their application in industrial processes and chemical synthesis, contributing to more efficient and environmentally friendly chemical processes (Paul et al., 2021).
Mechanism of Action
Target of Action
It’s known that benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . This suggests that the compound might interact with molecules that can initiate free radical reactions.
Mode of Action
The mode of action of 1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid involves a series of chemical reactions. The oxygen atom in the compound can act as a nucleophile in competition with nitrogen, but it’s a dead-end process. Reaction with oxygen gives the reversible formation of a hemiketal. Reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
The compound’s structure suggests it might be involved in oxidative pathways such as glycolysis, the tricarboxylic acid cycle (also known as kreb’s cycle), and mitochondrial oxidative phosphorylation/electron transport .
Safety and Hazards
properties
IUPAC Name |
6-oxo-1-phenylmethoxypyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO4/c15-12-8-4-7-11(13(16)17)14(12)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIUDQXNWTGQYIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CON2C(=O)C=CC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10572900 | |
Record name | 1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10572900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
210366-15-7 | |
Record name | 1-(Benzyloxy)-6-oxo-1,6-dihydropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10572900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.